3-[(8-Acetamidoquinoline-5-sulfonyl)methyl]phenyl acetate

• CAS No.: 88606-53-5
• Molecular Formula: C20H18N2O5S
• Molecular Weight: 398.4 g/mol
• IUPAC Name: [3-[(8-acetamidoquinolin-5-yl)sulfonylmethyl]phenyl] acetate
• InChI: InChI=1S/C20H18N2O5S/c1-13(23)22-18-8-9-19(17-7-4-10-21-20(17)18)28(25,26)12-15-5-3-6-16(11-15)27-14(2)24/h3-11H,12H2,1-2H3,(H,22,23)
• InChI Key: LRYQBRWGFFDAQB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C2C(=C(C=C1)S(=O)(=O)CC3=CC(=CC=C3)OC(=O)C)C=CC=N2

Description

3-[(8-Acetamidoquinoline-5-sulfonyl)methyl]phenyl acetate is a useful research compound. Its molecular formula is C20H18N2O5S and its molecular weight is 398.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8-Acetamido-5-quinolinesulfinic acid (10 g, 40 mmole), m-(bromomethyl)phenyl acetate (11 g, 44 mmole), excess sodium bicarbonate (5 g) and dry dimethylformamide (50 ml) were mixed and heated on the steam bath for 11/2 hours. The mixture was slowly poured into 800 ml stirred water and the mixture stirred another 30 min. The solid was filtered off, washed with water, and air-dried overnight. Yield 15.8 g (99 percent) of crude but relatively pure product, m.p. 179°-182° C. A sample recrystallized from toluene, melted 180°-182° C.